Cas no 40615-06-3 ((2-benzyl-1,2,3,4-tetrahydroisoquinolin-1-yl)methanamine)

• Product name: (2-benzyl-1,2,3,4-tetrahydroisoquinolin-1-yl)methanamine
• CAS No: 40615-06-3
• MF: C₁₇H₂₀N₂
• MW: 252.354104042053
• CID: 2102994
• PubChem ID: 12857708

(2-benzyl-1,2,3,4-tetrahydroisoquinolin-1-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-benzyl-1,2,3,4-tetrahydroisoquinolin-1-yl)methanamine
• 1-(aminomethyl)-2-benzyl-1,2,3,4-tetrahydroisoquinoline
• 40615-06-3
• (2-Benzyl-1,2,3,4-tetrahydroisoquinolin-1-yl)methanamine 95+%
• 1-aminomethyl-2-benzyl-1,2,3,4-tetrahydroisoquinoline
• DA-32142
• 1,2,3,4-Tetrahydro-2-(phenylmethyl)-1-isoquinolinemethanamine
• (2-BENZYL-1,2,3,4-TETRAHYDROISOQUINOLIN-1-YL)METHANAMINE
• RZFAFCKRZOXRGI-UHFFFAOYSA-N
• DTXSID601181362
• AKOS015904191
• SCHEMBL9815275

• Inchi： InChI=1S/C17H20N2/c18-12-17-16-9-5-4-8-15(16)10-11-19(17)13-14-6-2-1-3-7-14/h1-9,17H,10-13,18H2
• InChI Key： RZFAFCKRZOXRGI-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 252.162648646Da
• Monoisotopic Mass: 252.162648646Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų
• XLogP3: 2.4

Experimental Properties

• Density: 1.095
• Boiling Point: 383.6°C at 760 mmHg
• Flash Point: 168.9°C
• Refractive Index: 1.605